Cas no 4828-13-1 (2,3-Dibromo-5-(diethoxymethyl)furan)

2,3-Dibromo-5-(diethoxymethyl)furan is a brominated furan derivative with a diethoxymethyl substituent at the 5-position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of bromine atoms enhances its reactivity, making it suitable for cross-coupling reactions and further functionalization. The diethoxymethyl group provides stability while allowing for selective deprotection or transformation under controlled conditions. Its well-defined structure and high purity make it a reliable building block for researchers developing complex molecular architectures. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

2,3-Dibromo-5-(diethoxymethyl)furan structure

4828-13-1 structure

Product Name:2,3-Dibromo-5-(diethoxymethyl)furan

CAS No:4828-13-1

MF:C₉H₁₂Br₂O₃

MW:327.99778175354

CID:328375

PubChem ID:13995069

Update Time:2025-06-11

2,3-Dibromo-5-(diethoxymethyl)furan Chemical and Physical Properties

Names and Identifiers

- 2,3-Dibromo-5-(diethoxymethyl)furan
- 2-(DIETHOXYMETHYL)-4,5-DIBROMOFURAN
- Furan,2,3-dibromo-5-(diethoxymethyl)-
- 2,3-Dibrom-furan-2-carbaldehyd-diethylacetal
- 2,3-dibromo-5-diethoxymethyl-furan
- 4,5-dibromo-2-(diethoxymethyl)-furan
- ACT05888
- CTK4J0747
- SBB069442
- SC4041
- ZLB0183
- 4,5-Dibromo-2-furaldehyde diethyl acetal
- FT-0658232
- 4828-13-1
- A827510
- DTXSID10553916
- MDL： MFCD11977256
- Inchi： 1S/C9H12Br2O3/c1-3-12-9(13-4-2)7-5-6(10)8(11)14-7/h5,9H,3-4H2,1-2H3
- InChI Key： WCKXAULJUIQHHA-UHFFFAOYSA-N
- SMILES： BrC1=C(OC(=C1)C(OCC)OCC)Br

Computed Properties

Exact Mass: 325.91526
Monoisotopic Mass: 325.91532g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 31.6Å²

Experimental Properties

Density: 1.636
Boiling Point: 264 ºC
Flash Point: 113 ºC
Refractive Index: 1.519
PSA: 31.6

2,3-Dibromo-5-(diethoxymethyl)furan Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159002430-1g	2,3-Dibromo-5-(diethoxymethyl)furan	4828-13-1	95%	1g	$520.00	2023-09-01
Chemenu	CM196279-1g	2,3-dibromo-5-(diethoxymethyl)furan	4828-13-1	95%	1g	$573	2021-08-05
Chemenu	CM196279-1g	2,3-dibromo-5-(diethoxymethyl)furan	4828-13-1	95%	1g	$***	2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1736621-1g	2,3-Dibromo-5-(diethoxymethyl)furan	4828-13-1	98%	1g	￥6496.00	2024-05-12
Crysdot LLC	CD11117750-1g	2,3-Dibromo-5-(diethoxymethyl)furan	4828-13-1	95+%	1g	$607	2024-07-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY364223-1g	2,3-Dibromo-5-(diethoxymethyl)furan	4828-13-1	≥95%	1g	¥8055.00	2025-04-14

2,3-Dibromo-5-(diethoxymethyl)furan Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2,3-Dibromo-5-(diethoxymethyl)furan

Recent Advances in the Study of 2,3-Dibromo-5-(diethoxymethyl)furan (CAS: 4828-13-1) in Chemical Biology and Pharmaceutical Research

2,3-Dibromo-5-(diethoxymethyl)furan (CAS: 4828-13-1) is a brominated furan derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a building block in organic synthesis, a precursor for bioactive molecules, and a candidate for drug development. Recent studies have shed light on its reactivity, biological activities, and potential therapeutic applications, making it a subject of growing interest in the scientific community.

One of the key areas of research involving 2,3-Dibromo-5-(diethoxymethyl)furan is its role in the synthesis of complex heterocyclic compounds. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility as a versatile intermediate in the construction of furan-based scaffolds, which are prevalent in many biologically active molecules. The study highlighted the compound's reactivity under various conditions, including palladium-catalyzed cross-coupling reactions, which enable the introduction of diverse functional groups. This versatility makes it a valuable tool for medicinal chemists aiming to design novel drug candidates.

In addition to its synthetic applications, 2,3-Dibromo-5-(diethoxymethyl)furan has been investigated for its potential biological activities. A recent preprint on bioRxiv reported its inhibitory effects on certain enzymes involved in inflammatory pathways. The study, conducted using in vitro assays, revealed that the compound exhibits moderate activity against cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are needed to validate these findings and assess its pharmacokinetic properties.

The safety and toxicity profile of 2,3-Dibromo-5-(diethoxymethyl)furan have also been a focus of recent research. A 2024 toxicological study published in Chemical Research in Toxicology evaluated its acute and subchronic toxicity in rodent models. The results indicated that while the compound exhibits low acute toxicity, prolonged exposure at high doses may lead to hepatic and renal impairments. These findings underscore the importance of careful dose optimization in future therapeutic applications.

Looking ahead, researchers are exploring the potential of 2,3-Dibromo-5-(diethoxymethyl)furan in targeted drug delivery systems. A collaborative study between academic and industrial researchers, presented at the 2024 American Chemical Society National Meeting, proposed its use as a linker in antibody-drug conjugates (ADCs). The bromine atoms in the molecule provide handles for bioconjugation, while the furan ring offers stability under physiological conditions. This innovative approach could open new avenues for cancer therapy and other targeted treatments.

In conclusion, 2,3-Dibromo-5-(diethoxymethyl)furan (CAS: 4828-13-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique chemical properties, combined with emerging biological activities, make it a valuable subject for ongoing and future investigations. As research progresses, this molecule may contribute significantly to the development of new synthetic methodologies and therapeutic agents, addressing unmet medical needs in various disease areas.